molecular formula C13H24O2 B13225268 {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol

{6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol

Cat. No.: B13225268
M. Wt: 212.33 g/mol
InChI Key: BYHYCZLSIBUVMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol is a spirocyclic ether derivative characterized by a 1-oxaspiro[4.4]nonane core with four methyl groups at positions 6, 6, 9, and 9, and a hydroxymethyl group at position 2. Its molecular formula is C₁₃H₂₄O₂ (inferred from structural analogs in ), with a molecular weight of ~236.33 g/mol. The tetramethyl substituents contribute to significant steric hindrance and lipophilicity, distinguishing it from simpler spirocyclic alcohols.

Properties

Molecular Formula

C13H24O2

Molecular Weight

212.33 g/mol

IUPAC Name

(6,6,9,9-tetramethyl-1-oxaspiro[4.4]nonan-2-yl)methanol

InChI

InChI=1S/C13H24O2/c1-11(2)7-8-12(3,4)13(11)6-5-10(9-14)15-13/h10,14H,5-9H2,1-4H3

InChI Key

BYHYCZLSIBUVMA-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC(C12CCC(O2)CO)(C)C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol typically involves the following steps:

    Formation of the Spirocyclic Core: The spirocyclic core can be synthesized through a cyclization reaction involving appropriate precursors. For instance, a diketone precursor can undergo intramolecular aldol condensation to form the spirocyclic structure.

    Introduction of the Oxaspiro Moiety: The oxaspiro moiety can be introduced through an epoxidation reaction, where an alkene precursor is treated with an oxidizing agent such as m-chloroperbenzoic acid (m-CPBA).

    Functionalization with Methanol:

Industrial Production Methods

Industrial production of {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol may involve optimized versions of the synthetic routes mentioned above. The process would typically be scaled up to accommodate large-scale production, with considerations for cost-effectiveness, yield optimization, and safety. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility .

Chemical Reactions Analysis

Types of Reactions

{6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol can undergo various chemical reactions, including:

    Oxidation: The methanol group can be oxidized to form an aldehyde or carboxylic acid using oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

    Reduction: The compound can be reduced to form the corresponding alcohol or alkane using reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

    Substitution: The methanol group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

    Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

    Substitution: Alkyl halides, sulfonates

Major Products Formed

Scientific Research Applications

{6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol has several applications in scientific research:

Mechanism of Action

The mechanism of action of {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes and receptors, modulating their activity. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to potential anticancer effects. Additionally, its interaction with microbial cell membranes can disrupt their integrity, resulting in antimicrobial activity .

Comparison with Similar Compounds

Structural Analogs in the 1-Oxaspiro[4.4]nonane Family

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Properties/Applications
(1-Oxaspiro[4.4]nonan-2-yl)methanol 129055-62-5 C₉H₁₆O₂ 156.23 No methyl groups Baseline spirocyclic alcohol; used in synthetic intermediates
3,6,6,8-Tetramethyl-1-oxaspiro[4.4]nonan-2-one 94201-23-7 C₁₂H₂₀O₂ 196.29 Ketone group at C2; tetramethyl Higher reactivity due to ketone; potential for oxidation reactions
{6-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl}methanol 1871725-97-1 C₉H₁₆O₃ 172.22 Two oxygen atoms in spiro ring Increased polarity; applications in flavor/fragrance industries

Key Observations :

  • Steric Effects: The tetramethyl groups in the target compound enhance steric hindrance compared to non-methylated analogs, reducing reactivity in nucleophilic substitutions .
  • Lipophilicity : The methyl groups increase logP values, making the compound more suitable for lipid-rich environments (e.g., membrane permeability in drug design).

Spirocyclic Ethers with Varied Ring Sizes

Compound Name CAS Number Spiro Ring Size Molecular Formula Key Features
2,6,10,10-Tetramethyl-1-oxaspiro[4.5]decan-6-ol acetate 72541-09-4 [4.5] C₁₅H₂₆O₃ Larger spiro ring; acetate ester
rel-(2R,5S,6S)-2,6,10,10-Tetramethyl-1-oxaspiro[4.5]decan-6-ol 57967-68-7 [4.5] C₁₃H₂₄O₂ Stereochemical complexity

Key Observations :

  • Ring Size Impact : The [4.5] spiro ring in decane derivatives (e.g., ) introduces conformational flexibility compared to the rigid [4.4] system, affecting boiling points and solubility .
  • Biological Activity : [4.5] spiro compounds like 6-acetoxydihydrotheaspirane (FEMA 3651) are used in flavoring due to their aroma profiles, whereas the target compound’s bioactivity remains less explored .

Heteroatom-Substituted Spiro Compounds

Compound Name CAS Number Heteroatom Molecular Formula Applications
{1,4-Dioxaspiro[4.4]nonan-2-yl}methanol 19837-64-0 Two oxygen atoms C₈H₁₄O₃ Solvent stability; pharmaceutical intermediates
(7-Oxaspiro[3.5]nonan-2-yl)methanol 1256546-76-5 Oxygen in [3.5] C₉H₁₆O₂ Compact structure; potential for drug delivery systems

Key Observations :

  • Oxygen vs. Nitrogen : Azaspiro analogs (e.g., ) exhibit basicity due to nitrogen, enabling salt formation, whereas the target compound’s ether oxygen limits this property .
  • Polarity : Additional oxygen atoms (e.g., dioxaspiro in ) increase hydrophilicity, contrasting with the target compound’s lipophilic profile .

Physicochemical and Functional Comparisons

Boiling Points and Solubility

  • Target Compound : Estimated boiling point >250°C (extrapolated from ). Lower water solubility due to methyl groups.
  • Analog with Acetate Ester () : Boiling point ~270°C (acetate group increases molecular weight and polarity).
  • Dioxaspiro Derivative (): Higher solubility in polar solvents (e.g., methanol) due to additional oxygen .

Biological Activity

{6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol (CAS Number: 2060042-09-1) is a compound with a unique spirocyclic structure that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by relevant data tables and research findings.

  • Molecular Formula : C13H24O2
  • Molecular Weight : 212.33 g/mol
  • CAS Number : 2060042-09-1

Biological Activities

Research on the biological activities of {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol is still emerging. However, preliminary studies suggest several potential activities:

1. Anticancer Activity

Studies have indicated that compounds with similar structural characteristics exhibit significant anticancer properties. For instance, methanol extracts from various plants containing spirocyclic compounds have shown cytotoxic effects against cancer cell lines such as HeLa and A549 cells. The mechanism often involves the induction of apoptosis and cell cycle arrest at the G2/M phase, as evidenced by changes in the Bax/Bcl-2 ratio and elevated caspase levels .

2. Antimicrobial Properties

The antimicrobial potential of spirocyclic compounds has been documented in various studies. For example, methanolic extracts from plants containing similar structures have demonstrated activity against bacteria such as E. coli and S. aureus. The minimum inhibitory concentration (MIC) values for some extracts were reported as low as 62.5 µg/mL .

Case Studies

Several case studies highlight the biological activity of related compounds:

Study Compound Biological Activity Cell Line/Pathogen Findings
Quinic AcidAntioxidant, anti-inflammatoryHeLa, MCF7Significant cytotoxicity observed
MaeopsinAntimicrobialE. coli, S. aureusMIC values of 62.5 µg/mL
Phenolic CompoundsAntioxidant, hepatoprotectiveVariousDemonstrated broad-spectrum activity

The mechanisms underlying the biological activities of {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol are hypothesized to involve:

  • Induction of Apoptosis : Activation of apoptotic pathways via caspase activation.
  • Cell Cycle Arrest : Inhibition of cell cycle progression at critical checkpoints.
  • Antimicrobial Action : Disruption of bacterial cell membranes or inhibition of metabolic pathways.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.